Cas no 120848-56-8 (2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline)

• Product Name: 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline
• CAS No: 120848-56-8
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 1213909
• PubChem ID: 6919059
• Update Time: 2025-07-16

2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-2-(4-piperidinylmethyl)-
• 2-(piperidin-4-ylmethyl)-1,2,3,4-tetrahydroisoquinoline
• 2-(piperidin-4-ylmethyl)-3,4-dihydro-1H-isoquinoline
• OTAVA-BB 7020690806
• 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline
• G80377
• 120848-56-8
• AKOS000175450
• A1-26275
• DTXSID70426096
• SB43642
• L002524
• SCHEMBL2793079

• Inchi： 1S/C15H22N2/c1-2-4-15-12-17(10-7-14(15)3-1)11-13-5-8-16-9-6-13/h1-4,13,16H,5-12H2
• InChI Key： GUFTZAHBWSLXTM-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2CC1)CC1CCNCC1

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline

Introduction to 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline (CAS No. 120848-56-8)

2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline, with the CAS number 120848-56-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline features a piperidine ring attached to an isoquinoline scaffold, making it a promising candidate for various pharmacological studies.

The chemical structure of 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline is characterized by its unique combination of aromatic and heterocyclic moieties. The isoquinoline core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The piperidine ring, on the other hand, adds flexibility and can enhance the compound's binding affinity to specific receptors. This structural feature makes 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline a versatile molecule with potential applications in the development of new drugs.

In recent years, significant research has been conducted to explore the biological activities of 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound could be a valuable lead for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline has also shown promise in neuropharmacology. Research indicates that this compound can modulate the activity of neurotransmitter systems, particularly those involving dopamine and serotonin. A study published in the European Journal of Pharmacology reported that 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline exhibits selective binding to dopamine D₂ receptors, which are implicated in various neurological disorders such as Parkinson's disease and schizophrenia. This property makes it a potential candidate for the treatment of these conditions.

The pharmacokinetic profile of 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline has also been investigated to assess its suitability for drug development. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its therapeutic potential. Additionally, preliminary toxicity studies have indicated that 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline is well-tolerated at therapeutic doses.

In conclusion, 2-(4-Piperidylmethyl)-3,4-dihydro-1H-isoquinoline (CAS No. 120848-56-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.